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Compound of Interest

Compound Name: Cyclo(Gly-Gin)

Cat. No.: B1242578

Section 1: Cyclo(Gly-Gln)

Cyclo(Gly-Gln) is a cyclic dipeptide with recognized applications in peptide synthesis and drug
development.[1] Its structure offers enhanced stability and bioavailability, which are
advantageous for therapeutic agent development.[1] Research has primarily focused on its
potential role in reversing opioid-induced cardiorespiratory depression.

Quantitative Data Summary

Table 1: Effects of Cyclo(Gly-Gin) on Opioid-Induced Cardiorespiratory Depression in Rats
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Key Experimental Protocols

1.

Opioid-Induced Cardiorespiratory Depression Model:

Animal Model: Pentobarbital-anesthetized rats.

Induction of Depression: Central administration of B-endorphin (0.5 nmol, i.c.v.) or morphine

(50 or 100 nmol, i.c.v.).

Intervention: Administration of Cyclo(Gly-GlIn) via intracerebroventricular (i.c.v.) or intra-

arterial (i.a.) routes at specified doses.

Measured Parameters: Arterial pressure and heart rate were monitored to assess

cardiorespiratory function.

Key Finding: Intracerebroventricular Cyclo(Gly-Gln) produced a dose-dependent inhibition

of B-endorphin-induced hypotension. Intra-arterial administration was also effective,

suggesting the ability of Cyclo(Gly-GlIn) to cross the blood-brain barrier.

Visualizing the Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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findings]. BenchChem, [2025]. [Online PDF]. Available at:
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research-findings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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